Cas no 1095822-67-5 (5-chloro-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid)

5-Chloro-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid is a heterocyclic compound featuring a pyrrolopyrimidine core with chloro and carboxylic acid functional groups. This structure makes it a versatile intermediate in medicinal chemistry, particularly for the synthesis of kinase inhibitors and other biologically active molecules. The chloro substituent enhances reactivity for further derivatization, while the carboxylic acid group allows for convenient conjugation or salt formation. Its rigid fused-ring system contributes to high binding affinity in target interactions. The compound is valued for its stability and compatibility with diverse synthetic routes, making it useful in drug discovery and pharmaceutical research applications.

5-chloro-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid structure

1095822-67-5 structure

Product Name:5-chloro-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid

CAS No:1095822-67-5

MF:C₇H₄ClN₃O₂

MW:197.578559875488

MDL:MFCD20660141

CID:1098651

PubChem ID:57537783

Update Time:2025-07-30

5-chloro-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-chloro-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid
- 5-CHLORO-7H-PYRROLO[2,3-D]PYRIMIDINE-4-CARBOXYLICACID
- CS-0440830
- 1095822-67-5
- DB-100299
- SCHEMBL12590783
- 5-Chloro-1H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid
- MDL： MFCD20660141
- Inchi： 1S/C7H4ClN3O2/c8-3-1-9-6-4(3)5(7(12)13)10-2-11-6/h1-2H,(H,12,13)(H,9,10,11)
- InChI Key： HGJAZQFMAZODGS-UHFFFAOYSA-N
- SMILES： ClC1=CNC2C1=C(C(=O)O)N=CN=2

Computed Properties

Exact Mass: 196.999
Monoisotopic Mass: 196.999
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 78.9A^2
XLogP3: 1.2

5-chloro-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A089007623-1g	5-Chloro-7h-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid	1095822-67-5	95%	1g	$1041.18	2023-09-04
Chemenu	CM269501-1g	5-Chloro-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid	1095822-67-5	95%	1g	$833	2021-08-18
Chemenu	CM269501-1g	5-Chloro-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid	1095822-67-5	95%	1g	$***	2023-04-03
eNovation Chemicals LLC	D621633-1G	5-chloro-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid	1095822-67-5	97%	1g	$1030	2024-07-21
eNovation Chemicals LLC	D621633-5G	5-chloro-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid	1095822-67-5	97%	5g	$3095	2024-07-21
eNovation Chemicals LLC	D621633-10G	5-chloro-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid	1095822-67-5	97%	10g	$5135	2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ8646-100MG	5-chloro-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid	1095822-67-5	95%	100MG	￥ 1,504.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ8646-250MG	5-chloro-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid	1095822-67-5	95%	250MG	￥ 2,402.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ8646-500MG	5-chloro-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid	1095822-67-5	95%	500MG	￥ 3,999.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ8646-1G	5-chloro-7H-pyrrolo[2,3-d]pyrimidine-4-carboxylic acid	1095822-67-5	95%	1g	￥ 5,999.00	2023-04-06

5-chloro-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
3. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
4. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
5. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

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